5-(3-Fluorophenoxy)-8-nitroisoquinoline
Description
5-(3-Fluorophenoxy)-8-nitroisoquinoline is a heterocyclic compound featuring an isoquinoline core substituted with a 3-fluorophenoxy group at position 5 and a nitro group at position 6. The nitro group enhances electrophilicity, enabling nucleophilic substitution reactions, while the 3-fluorophenoxy moiety may improve lipid solubility and receptor binding affinity .
Properties
IUPAC Name |
5-(3-fluorophenoxy)-8-nitroisoquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9FN2O3/c16-10-2-1-3-11(8-10)21-15-5-4-14(18(19)20)13-9-17-7-6-12(13)15/h1-9H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBIKCGCGHYJMJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)OC2=C3C=CN=CC3=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key analogues and their substituents are compared below:
*Hypothetical structure inferred from analogues.
Electronic and Reactivity Comparisons
- Nitro Group Impact: The nitro group at position 8 in 5-(3-Fluorophenoxy)-8-nitroisoquinoline strongly withdraws electrons, activating the ring for nucleophilic aromatic substitution (e.g., fluorine-amine exchange reactions, as seen in 8-fluoro-3,4-dihydroisoquinoline derivatives ). This contrasts with 8-Ethoxy-5-nitroquinoline, where the ethoxy group donates electrons, reducing reactivity at position 8 .
- Fluorine Substitution: Fluorine at position 5 (as in 5-Fluoro-8-methoxyisoquinoline) or 3 (as in 3-Fluoro-8-nitroquinoline) enhances metabolic stability and bioavailability due to its electronegativity and small size. However, 5-(3-Fluorophenoxy)-8-nitroisoquinoline’s bulkier 3-fluorophenoxy group may hinder passive diffusion compared to smaller substituents .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
